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Compound of Interest

Compound Name: 4-(trans-4-Ethylcyclohexyl)phenol

Cat. No.: B1353535 Get Quote

Essential Safety and Handling Guide for 4-
(trans-4-Ethylcyclohexyl)phenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

instructions for handling 4-(trans-4-Ethylcyclohexyl)phenol (CAS RN: 89100-78-7). While

some classifications under Regulation (EC) No 1272/2008 may list this compound as non-

hazardous, the general properties of phenol derivatives warrant stringent safety measures to

minimize exposure. Phenols as a class can be corrosive and are readily absorbed through the

skin, potentially causing systemic toxicity. Therefore, a cautious and proactive approach to

safety is paramount.

I. Personal Protective Equipment (PPE)
Engineering controls, such as the use of a chemical fume hood, should be the primary method

of exposure control.[1][2] PPE should be used in conjunction with these controls.
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Protection Type Specific Recommendations Standards & Considerations

Eye and Face Protection

Chemical safety goggles or a

face shield where splashing is

possible.[1][3]

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][2][3]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2] A lab coat

or apron is recommended.

Consider impervious clothing.

[4]

Select gloves based on an

evaluation of the potential

hazards. Butyl rubber or

neoprene gloves are often

recommended for handling

phenols.[3][4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or if working

outside of a fume hood.[1][2]

A respirator with a particulate

filter conforming to EN 143

may be appropriate.[1] Follow

OSHA respirator regulations in

29 CFR 1910.134.[2]

II. Operational Plan: Safe Handling and Storage
Handling:

Ventilation: Always handle 4-(trans-4-Ethylcyclohexyl)phenol in a well-ventilated area.[5]

The use of a chemical fume hood is strongly recommended to minimize inhalation of any

dust or fumes.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[3][5]

Hygiene: Wash hands and face thoroughly after handling the compound.[3][5] Do not eat,

drink, or smoke in the laboratory area.[1]

Dust Control: Minimize dust generation and accumulation during handling.[3]

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][6]

Keep away from sources of ignition and incompatible substances such as strong oxidizing

agents, acid anhydrides, and acid chlorides.[1][3]

III. Emergency Procedures: First Aid and Spill
Response
Immediate and correct response to an exposure or spill is critical.

Exposure Route First Aid Protocol

Skin Contact

Immediately flush the affected skin with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing, including

shoes.[3][4] After initial water irrigation, if

available, swab the affected area repeatedly

with Polyethylene Glycol 300 (PEG 300) for 30

minutes.[7] Seek immediate medical attention.

[3]

Eye Contact

Immediately hold the eyelids open and flush

with plenty of running water for at least 15-20

minutes.[3][7] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

attention.[1][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, give artificial respiration.[3][8] Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[1][3] Rinse the mouth

with water. If the person is conscious, give them

water to drink.[3] Never give anything by mouth

to an unconscious person.[2][8] Seek immediate

medical attention.[1][3]
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Spill Response:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as detailed above.

Prevent further leakage or spillage if it is safe to do so.[3]

For solid spills, sweep up the material, avoiding dust formation, and place it into a suitable,

labeled container for disposal.[1] Inert materials like sand or vermiculite can be used to

absorb spills.

Do not allow the material to enter drains or waterways.[1]

IV. Disposal Plan
Chemical Waste: Dispose of 4-(trans-4-Ethylcyclohexyl)phenol and any contaminated

materials as hazardous waste.[1] All waste should be collected in sealed, properly labeled

containers.[9]

Contaminated PPE: Any PPE that has been contaminated should be double-bagged, labeled

as hazardous waste, and disposed of according to institutional and local regulations.[7]

Regulations: Always consult and adhere to local, regional, and national hazardous waste

regulations for complete and accurate classification and disposal procedures.[1][3] The

preferred method of disposal for phenols is typically incineration at a licensed chemical

disposal facility.[9]

Visual Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling 4-(trans-4-Ethylcyclohexyl)phenol.
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Start: Handling
4-(trans-4-Ethylcyclohexyl)phenol

Is a certified chemical
fume hood available and in use?

Primary Engineering Control:
Use Chemical Fume Hood

Yes

Assess Risk of Exposure

No

Eye/Face Protection:
Chemical Safety Goggles or Face Shield

Skin Protection:
- Appropriate Gloves (e.g., Nitrile, Neoprene)

- Lab Coat/Apron

Risk of inhaling dust/aerosols?
(e.g., weighing, large quantities)

Respiratory Protection:
NIOSH/EN Approved Respirator

Yes

Standard ventilation sufficient
under fume hood

No

Proceed with experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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